Part 1: Molecular Architecture & Physicochemical Profile
Part 1: Molecular Architecture & Physicochemical Profile
Technical Monograph: Structural Dynamics and Synthetic Utility of 2-Chloro-N,4-dimethylnicotinamide
Executive Summary 2-Chloro-N,4-dimethylnicotinamide (CAS: 1823365-77-0) represents a specialized bifunctional pyridine scaffold utilized primarily in the hit-to-lead optimization phase of drug discovery. Distinguished by its highly reactive C2-chlorine atom and the steric anchoring provided by the C4-methyl group, this molecule serves as a critical electrophile for constructing polysubstituted pyridine libraries. Its structural architecture is particularly relevant in the development of kinase inhibitors and voltage-gated sodium channel blockers (e.g., NaV1.8 modulators), where the nicotinamide core mimics adenosine or stabilizes protein-ligand interactions via hydrogen bonding.
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The utility of 2-Chloro-N,4-dimethylnicotinamide lies in its precise regiochemistry. The molecule features a pyridine ring substituted at the 2-position with a chlorine atom, the 3-position with an N-methylcarboxamide, and the 4-position with a methyl group.
Structural Analysis:
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Electrophilic Center (C2): The chlorine atom at C2 is activated for Nucleophilic Aromatic Substitution (SNAr). The adjacent ring nitrogen (N1) and the electron-withdrawing amide group at C3 synergistically lower the LUMO energy at C2, making it highly susceptible to nucleophilic attack by amines, thiols, and alkoxides.
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Steric Lock (C4-Methyl): The methyl group at C4 introduces steric bulk that restricts the rotational freedom of substituents at C3 (the amide). This "ortho-effect" can force the amide into a non-planar conformation relative to the ring, or conversely, lock it into a specific binding pose within an enzyme pocket.
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Solubility Profile: The N-methyl amide moiety improves lipophilicity (cLogP ~0.8–1.2) compared to the primary amide, enhancing cell permeability while retaining hydrogen bond donor capability.
Table 1: Physicochemical Properties
| Property | Value (Experimental/Predicted) | Relevance |
| CAS Number | 1823365-77-0 | Unique Identifier |
| Molecular Formula | C₈H₉ClN₂O | Stoichiometry |
| Molecular Weight | 184.62 g/mol | Fragment-based Drug Design (FBDD) |
| H-Bond Donors | 1 (Amide NH) | Receptor Binding |
| H-Bond Acceptors | 2 (Pyridine N, Carbonyl O) | Receptor Binding |
| Topological Polar Surface Area | ~41 Ų | CNS Penetration Prediction |
| Predicted pKa | ~2.5 (Pyridine N) | Protonation state at physiological pH |
Part 2: Synthetic Pathways & Optimization
The synthesis of 2-Chloro-N,4-dimethylnicotinamide is typically approached via the activation of its carboxylic acid precursor. The presence of the C4-methyl group requires specific precursors, often derived from Hantzsch-type condensations or directed lithiation strategies.
Primary Route: Acid Chloride Activation The most robust protocol involves the conversion of 2-chloro-4-methylnicotinic acid to its acid chloride, followed by amidation with methylamine.
Graphviz Diagram: Synthetic Workflow
Figure 1: Step-wise synthesis from the carboxylic acid precursor involving in-situ acid chloride generation.
Part 3: Reactivity & Functionalization (The "Core")
For the medicinal chemist, the value of this molecule is not as a final product, but as a branching point . The distinct reactivity of the C2-chlorine allows for the rapid generation of SAR (Structure-Activity Relationship) libraries.
1. SNAr Displacement (C2 Functionalization) The C2-chlorine is a "hot" leaving group.
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Mechanism: Addition-Elimination.
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Nucleophiles: Primary/secondary amines (anilines, piperazines), thiols, and alkoxides.
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Conditions: Typically requires a base (DIEA, K₂CO₃) and heat (80–120°C) or microwave irradiation.
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Application: This reaction installs the "tail" of the drug molecule, often responsible for solubility or reaching distinct sub-pockets (e.g., the solvent-exposed region of a kinase).
2. Suzuki-Miyaura Coupling If SNAr fails due to steric hindrance or weak nucleophiles, the C2-Cl bond can participate in Palladium-catalyzed cross-couplings to install aryl or heteroaryl groups.
Graphviz Diagram: Reactivity Logic
Figure 2: Divergent synthesis pathways utilizing the electrophilic C2 center and the amide functionality.
Part 4: Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-N,4-dimethylnicotinamide Note: This protocol assumes the use of 2-chloro-4-methylnicotinic acid as the starting material.
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Activation:
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Charge a dry round-bottom flask with 2-chloro-4-methylnicotinic acid (1.0 eq) and anhydrous Dichloromethane (DCM) (10 mL/g).
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Add a catalytic amount of DMF (2-3 drops).
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Slowly add Oxalyl Chloride (1.2 eq) dropwise at 0°C under N₂ atmosphere.
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Allow to warm to room temperature (RT) and stir for 2 hours until gas evolution ceases.
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Checkpoint: Concentrate a small aliquot to dryness; IR should show loss of broad -OH stretch and appearance of C=O acid chloride stretch (~1770 cm⁻¹).
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Concentrate the reaction mixture in vacuo to remove excess oxalyl chloride. Redissolve the residue in anhydrous DCM.
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Amidation:
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Cool the acid chloride solution to 0°C.
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Add Triethylamine (2.5 eq) followed by Methylamine (2.0 M in THF, 1.2 eq) dropwise. Caution: Exothermic.
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Stir at RT for 4 hours.
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Work-up:
Protocol 2: General SNAr Displacement (Library Generation)
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Dissolve 2-Chloro-N,4-dimethylnicotinamide (1.0 eq) in NMP or DMSO .
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Add the desired Amine Nucleophile (1.2 eq) and DIPEA (2.0 eq).
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Heat to 100°C for 12 hours (or 140°C for 30 min in a microwave reactor).
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Precipitate product by adding water or purify directly via Prep-HPLC.
Part 5: Application Vectors[1]
1. Kinase Inhibition: The 2-aminonicotinamide motif (formed after SNAr) is a privileged scaffold in kinase inhibition. The pyridine nitrogen (N1) and the amide NH often form a donor-acceptor "hinge binding" motif, mimicking the adenine ring of ATP. The C4-methyl group can occupy the "gatekeeper" region or hydrophobic back-pocket, improving selectivity against kinases with smaller gatekeeper residues.
2. NaV1.8 Channel Blockers: Analogs of chloronicotinamides have been explored as NaV1.8 inhibitors for the treatment of neuropathic pain. The N,4-dimethyl substitution pattern provides a specific 3D-vector that differentiates these molecules from generic nicotinamides, potentially reducing off-target effects on other ion channels.
References
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National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 82588, 2-Chloronicotinamide. Retrieved from [Link]
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Cortés-Salva, M., et al. (2023). Discovery of selective NaV1.8 inhibitors based on nicotinamide scaffold. PubMed. Retrieved from [Link]
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Zhao, B., et al. (2019). Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate. Retrieved from [Link]
